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Compound of Interest

Compound Name: Fuberidazole

Cat. No.: B1674173

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fuberidazole is a benzimidazole-based fungicide used primarily as a seed
treatment to control infections from Fusarium species.[1][2] Its mechanism of action involves
the inhibition of mitosis and cell division through the disruption of B-tubulin assembly.[1][3]
Accurate and reproducible experimental results rely on the correct preparation and storage of
stock solutions. Dimethyl sulfoxide (DMSQO) is a common solvent for preparing concentrated
stock solutions of fuberidazole due to its high solubilizing capacity.[4][5] This document
provides detailed protocols for the preparation, storage, and handling of fuberidazole stock
solutions using DMSO.

Quantitative Data Summary

The chemical and physical properties of fuberidazole are summarized in the table below for
easy reference.
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Property Value Source
Molecular Formula C11HsN20 [61[7]
Molecular Weight 184.19 g/mol [4107]
CAS Number 3878-19-1 [6]
Appearance Crystalline powder, off-white to e

pale beige

Solubility in DMSO

55 mg/mL (298.6 mM)

[4]

125 mg/mL (678.65 mM) with
sonication and warming to
60°C

[5]

Solubility in Water

0.07 mg/mL (at pH 7)

[4]

Powder Storage

-20°C for up to 3 years

[4]

Stock Solution Storage

-80°C for up to 1 year; -20°C

for up to 1 month

[41(5]

Experimental Protocols
Materials and Equipment

Fuberidazole powder (analytical standard)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Water bath sonicator (optional, for higher concentrations)

Pipettes and sterile filter tips
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 100 mM Fuberidazole Stock Solution

This protocol describes the preparation of 1 mL of a 100 mM fuberidazole stock solution in
DMSO. Adjust volumes as needed.

Calculation:

Molecular Weight (MW) of Fuberidazole: 184.19 g/mol

Desired Concentration (C): 200 mM = 0.1 mol/L

Desired Volume (V): 1 mL=0.001 L

Mass (m) required: m =C x V x MW

Mass (m): 0.1 mol/L x 0.001 L x 184.19 g/mol = 0.018419 g = 18.42 mg

Procedure:

Tare a sterile 1.5 mL or 2 mL microcentrifuge tube on an analytical balance.
o Carefully weigh 18.42 mg of fuberidazole powder into the tube.
e Add 1 mL of high-purity DMSO to the tube.

o Close the tube tightly and vortex thoroughly for 2-3 minutes until the powder is completely
dissolved. A clear solution should be obtained.

e For higher concentrations (up to 125 mg/mL), gentle warming (up to 60°C) and sonication
may be required to facilitate dissolution.[5] Always ensure the solution is clear and
homogenous before use.

e Itis critical to use newly opened or anhydrous DMSO, as hygroscopic (water-absorbed)
DMSO can significantly decrease the solubility of the compound.[5]

Storage and Handling Protocol
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» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 20 uL or 50 pL) in sterile cryovials.

[41[5]
e Long-Term Storage: Store the aliquots at -80°C for up to one year.[4]

o Short-Term Storage: For frequent use, aliquots can be stored at -20°C for up to one month.

[5]

e Handling: When ready to use, thaw a single aliquot at room temperature. Briefly centrifuge
the vial to collect the solution at the bottom before opening.

 Dilution: It is recommended to first dilute the stock solution in DMSO to create intermediate
concentrations before adding it to aqueous buffers or cell culture media to prevent
precipitation.[4]

Visualizations
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Preparation

1. Weigh Fuberidazole Powder

Calculate Mass

2. Add Anhydrous DMSO

Ensure Correct Volume

3. Vortex / Sonicate to Dissolve

erify Complete Dissolution

4. Aliquot into Single-Use Vials

5. Store at -80°C (Long-Term)

Click to download full resolution via product page

Caption: Workflow for preparing fuberidazole stock solution.
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Caption: Mechanism of action of Fuberidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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